1-(4-(4-Fluorophenyl)thiazol-2-yl)-3-((5-(furan-2-yl)pyridin-3-yl)methyl)urea
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Description
1-(4-(4-Fluorophenyl)thiazol-2-yl)-3-((5-(furan-2-yl)pyridin-3-yl)methyl)urea is a useful research compound. Its molecular formula is C20H15FN4O2S and its molecular weight is 394.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Medicinal Chemistry
Synthetic Pathways and Derivatives : Research into compounds structurally related to "1-(4-(4-Fluorophenyl)thiazol-2-yl)-3-((5-(furan-2-yl)pyridin-3-yl)methyl)urea" has yielded diverse synthetic pathways for creating novel derivatives. For instance, the synthesis of pyridine and naphthyridine derivatives demonstrates the broad potential of such compounds in developing new medicinal chemistry entities (Abdelrazek et al., 2010). Similarly, methods for synthesizing 1,3,4‐thiadiazol‐2‐yl urea derivatives under microwave irradiation offer efficient and novel approaches to compound development (Li & Chen, 2008).
Anticancer Agents : Several studies focus on the anticancer potential of similar compounds. For example, the development of pyridine-thiazole hybrid molecules has shown promise as potential anticancer agents, indicating significant antiproliferative activity towards various cancer cell lines (Ivasechko et al., 2022).
Material Science
Fluorescent Nucleosides : The synthesis and properties of fluorescent pyrimidines, like those containing furan or thiophene derivatives, show remarkable fluorescence properties and pH sensitivity, indicating their potential use in bioimaging and sensor applications (Sinkeldam et al., 2012).
Antimicrobial Activity
Chitosan Schiff Bases : The synthesis and characterization of chitosan Schiff bases based on heterocyclic moieties have demonstrated antimicrobial activity against a variety of pathogens, showcasing the potential of these compounds in developing new antimicrobial agents (Hamed et al., 2020).
Properties
IUPAC Name |
1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-[[5-(furan-2-yl)pyridin-3-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15FN4O2S/c21-16-5-3-14(4-6-16)17-12-28-20(24-17)25-19(26)23-10-13-8-15(11-22-9-13)18-2-1-7-27-18/h1-9,11-12H,10H2,(H2,23,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKUIEWQOJOJFON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CN=CC(=C2)CNC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.